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Compound of Interest

Compound Name: Hsd17B13-IN-59

Cat. No.: B12366065 Get Quote

FOR RESEARCH USE ONLY

Introduction
Hsd17B13-IN-59 is a potent inhibitor of the enzyme 17β-hydroxysteroid dehydrogenase type

13 (HSD17B13). HSD17B13 is a lipid droplet-associated protein predominantly expressed in

the liver and has been identified as a promising therapeutic target for non-alcoholic fatty liver

disease (NAFLD) and non-alcoholic steatohepatitis (NASH). This document provides detailed

application notes and experimental protocols for the use of Hsd17B13-IN-59 in preclinical

research settings.

Supplier and Purchasing Information
Hsd17B13-IN-59 can be procured from various chemical suppliers specializing in research

compounds. One such supplier is MedChemExpress, where it is cataloged as HY-163256. It is

imperative to source the compound from a reputable supplier that provides a certificate of

analysis to ensure its purity and identity.
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Parameter Information

Product Name Hsd17B13-IN-59

Supplier MedChemExpress

Catalog Number HY-163256

Purity
As specified by the supplier's certificate of

analysis

Storage Store at -20°C for long-term storage.

Physicochemical and Inhibitory Properties
Hsd17B13-IN-59 is a small molecule inhibitor with a reported IC50 value of ≤ 0.1 μM for the

inhibition of HSD17B13 enzymatic activity with estradiol as a substrate.[1] The inhibitory activity

of related compounds, such as BI-3231, has been shown to be potent and selective for

HSD17B13.[2]
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Compound Target IC50 Substrate Reference

Hsd17B13-IN-59 HSD17B13 ≤ 0.1 μM Estradiol [1]

BI-3231
Human

HSD17B13
1 nM Estradiol [2]

BI-3231
Mouse

HSD17B13
13 nM Estradiol [2]

HSD17B13-IN-3 HSD17B13 0.38 µM β-estradiol [3]

HSD17B13-IN-3 HSD17B13 0.45 µM Leukotriene B4 [3]

HSD17B13-IN-

13
HSD17B13 < 0.1 µM Estradiol [4]

HSD17B13-IN-

23
HSD17B13 < 0.1 µM Estradiol [3]

HSD17B13-IN-

23
HSD17B13 < 1 µM Leukotriene B3 [3]

Signaling Pathway and Mechanism of Action
HSD17B13 is involved in hepatic lipid metabolism. Its expression is regulated by the nuclear

receptor Liver X Receptor α (LXRα) and the transcription factor Sterol Regulatory Element-

Binding Protein-1c (SREBP-1c).[5][6][7] LXRα activation induces SREBP-1c, which in turn

binds to the promoter of the HSD17B13 gene to upregulate its expression.[6][7] HSD17B13 is

localized to lipid droplets and is thought to play a role in their metabolism, potentially through its

retinol dehydrogenase activity, converting retinol to retinaldehyde.[1][8] Inhibition of HSD17B13

by compounds like Hsd17B13-IN-59 is expected to modulate these downstream effects,

thereby reducing lipid accumulation and inflammation associated with NAFLD.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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